Cas no 6684-39-5 (6-Chloropyridine-3-sulfonyl Chloride)

• Product Name: 6-Chloropyridine-3-sulfonyl Chloride
• CAS No: 6684-39-5
• MF: C₅H₃Cl₂NO₂S
• MW: 212.053817987442
• MDL: MFCD03541049
• CID: 46950
• PubChem ID: 2792792
• Update Time: 2025-10-29

6-Chloropyridine-3-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-pyridinesulfonyl chloride
• 6-Chloropyridine-3-sulfonyl chloride
• 2-Chloropyridine-5-sulfonyl chloride
• 2-CHLORO-5-PYRIDINESULFENYL CHLORIDE
• 6-Chloro-3-pyridinesulfonyl Chloride
• 6-Chloro-pyridine-3-sulfonyl chloride
• 2-Chloropyridine-5-sulfonylchloride
• 3-PYRIDINESULFONYL CHLORIDE, 6-CHLORO-
• chloro(6-chloro(3-pyridyl))sulfone
• PubChem18688
• KSC352O9L
• QXZKKHONVQGXAK-UHFFFAOYSA-N
• 2-Chloro-5-chlorosulfonylpyridine
• 6-chloropyridin-3-sulfonylchloride
• 6-chlor
• 2-chloro-pyridin-5-sulfonyl chloride
• SY002831
• BCP16108
• A835564
• EN300-07076
• 6-chloropyridine-3-sulfonylchloride
• 2-chloro-pyridine-5-sulfonyl chloride
• MFCD03541049
• 6-chloranylpyridine-3-sulfonyl chloride
• 2-chloro-5-pyridinesulphonyl chloride
• 2-chloro-pyridine-5-sulfonylchloride
• 6684-39-5
• 6-chloropyridine-3-sulphonyl chloride
• Z56941078
• 2-Chloropyridine-5-sulfonyl chloride/6-CHLORO-PYRIDINE-3-SULFONYL CHLORIDE
• DTXSID90383137
• SCHEMBL17509
• 6-chloro pyridine-3-sulfonyl chloride
• CS-W009066
• BB 0260842
• 6-chloro-pyridine-3-sulfonylchloride
• 6-chloro-3-pyridylsulfonyl chloride
• AKOS000271034
• 2-Chloro-5-pyridinesulfonylchloride
• PB32344
• 6-CHLOROPYRIDIN-3-YLSULFONYL CHLORIDE
• 6-chloro-pyridine-3-sulfonyl chloride, AldrichCPR
• A8991
• J-518654
• AM20070238
• FT-0636236
• DB-010166
• STL112410
• 6-Chloropyridine-3-sulfonyl Chloride

• MDL： MFCD03541049
• Inchi： 1S/C5H3Cl2NO2S/c6-5-2-1-4(3-8-5)11(7,9)10/h1-3H
• InChI Key： QXZKKHONVQGXAK-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 210.92600
• Monoisotopic Mass: 210.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.8

Experimental Properties

• Density: 1.615
• Melting Point: 49-54°C
• Boiling Point: 304.4°C at 760 mmHg
• Flash Point: 137.9℃
• Refractive Index: 1.569
• PSA: 55.41000
• LogP: 2.74330

6-Chloropyridine-3-sulfonyl Chloride Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C

Additional information on 6-Chloropyridine-3-sulfonyl Chloride

6-Chloropyridine-3-sulfonyl Chloride (CAS No. 6684-39-5): A Comprehensive Overview

6-Chloropyridine-3-sulfonyl Chloride (CAS No. 6684-39-5) is a highly reactive chemical compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, also referred to as chloropyridinesulfonyl chloride, belongs to the broader category of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various functional materials and bioactive molecules.

The molecular structure of 6-Chloropyridine-3-sulfonyl Chloride consists of a pyridine ring substituted with a sulfonyl chloride group at the 3-position and a chlorine atom at the 6-position. This unique arrangement imparts the compound with distinct chemical properties, including high reactivity and versatility in various synthetic transformations. Recent studies have highlighted its potential as a key intermediate in the development of advanced materials, such as polymeric membranes and catalysts, due to its ability to form stable covalent bonds under controlled conditions.

One of the most notable applications of 6-Chloropyridine-3-sulfonyl Chloride is in the synthesis of heterocyclic compounds, which are critical building blocks in drug discovery. Researchers have demonstrated that this compound can be effectively utilized in the construction of sulfonamide derivatives, which exhibit promising pharmacological activities, including anti-inflammatory and antiviral properties. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of this compound in synthesizing novel sulfonamides that showed enhanced bioavailability and efficacy against viral infections.

In addition to its role in drug development, 6-Chloropyridine-3-sulfonyl Chloride has found applications in the field of materials science. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for generating functional polymers with tailored properties. For example, recent advancements have utilized this compound to develop self-healing polymers that exhibit remarkable mechanical strength and thermal stability. These materials hold great promise for applications in aerospace, automotive industries, and advanced electronics.

The synthesis of 6-Chloropyridine-3-sulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. A common approach involves the chlorination of pyridine derivatives followed by sulfonation using sulfur trioxide or other sulfonating agents. Researchers have recently explored greener synthesis methods, such as using microwave-assisted techniques or catalytic systems, to enhance efficiency and reduce environmental impact.

From an environmental perspective, understanding the fate and transport of 6-Chloropyridine-3-sulfonyl Chloride is crucial for assessing its potential risks. Studies have shown that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of corresponding sulfonic acids. However, its persistence under neutral or acidic conditions remains an area of active research, particularly in relation to its potential accumulation in aquatic ecosystems.

In conclusion, 6-Chloropyridine-3-sulfonyl Chloride (CAS No. 6684-39-5) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an indispensable tool in modern synthetic chemistry, while ongoing research continues to uncover new avenues for its utilization in innovative technologies and therapeutic agents.